Cas no 1000574-11-7 (4-Bromo-2,3-dichlorophenyl isothiocyanate)

• Product Name: 4-Bromo-2,3-dichlorophenyl isothiocyanate
• CAS No: 1000574-11-7
• MF: C₇H₂BrCl₂NS
• MW: 282.972477436066
• CID: 3157792
• PubChem ID: 26599159
• Update Time: 2025-04-21

4-Bromo-2,3-dichlorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,3-dichlorophenyl isothiocyanate
• 4-Bromo-2,3-dichlorophenylisothiocyanate
• 1-bromo-2,3-dichloro-4-isothiocyanatobenzene
• SY069480
• FS-6471
• 1000574-11-7
• AKOS037653012

• MDL： MFCD09878190
• Inchi： 1S/C7H2BrCl2NS/c8-4-1-2-5(11-3-12)7(10)6(4)9/h1-2H
• InChI Key： WBGAXNJGLJECIJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1Cl)Cl)N=C=S

Computed Properties

• Exact Mass: 280.84684Da
• Monoisotopic Mass: 280.84684Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Melting Point: 82-86°C